Cas no 70710-08-6 (Pyridinium,4-methyl-1-octadecyl-, iodide (1:1))

Pyridinium,4-methyl-1-octadecyl-, iodide (1:1) structure
70710-08-6 structure
Product name:Pyridinium,4-methyl-1-octadecyl-, iodide (1:1)
CAS No:70710-08-6
MF:C24H44IN
MW:473.517339706421
CID:575636
PubChem ID:15904244

Pyridinium,4-methyl-1-octadecyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,4-methyl-1-octadecyl-, iodide (1:1)
    • 4-methyl-1-octadecylpyridin-1-ium,iodide
    • NSC47295
    • NSC-47295
    • SureCN9271857
    • SCHEMBL9271857
    • N-octadecyl-4-picolinium iodide
    • 4-METHYL-1-OCTADECYLPYRIDIN-1-IUM IODIDE
    • 70710-08-6
    • DTXSID60579267
    • Inchi: InChI=1S/C24H44N.HI/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-25-22-19-24(2)20-23-25;/h19-20,22-23H,3-18,21H2,1-2H3;1H/q+1;/p-1
    • InChI Key: MBZZPBIVCHFMGV-UHFFFAOYSA-M
    • SMILES: CCCCCCCCCCCCCCCCCC[N+]1=CC=C(C=C1)C.[I-]

Computed Properties

  • Exact Mass: 346.34762
  • Monoisotopic Mass: 473.252
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 17
  • Complexity: 255
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9A^2

Experimental Properties

  • PSA: 3.88
  • LogP: 4.54800

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